N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine

• IUPAC Name: N-benzyl-N-[(2,3-dimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H23NO2/c1-4-19(13-15-9-6-5-7-10-15)14-16-11-8-12-17(20-2)18(16)21-3/h5-12H,4,13-14H2,1-3H3
• InChI Key: DPCAIABNQIWFLG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=C(C(=CC=C2)OC)OC
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine (also known as 2C-B) is a synthetic psychoactive substance that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in the 1970s and has since gained popularity as a recreational drug due to its hallucinogenic and euphoric effects. However, the substance also has potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine is not fully understood, but it is thought to act as a partial agonist at the 5-HT2A receptor. This results in the activation of intracellular signaling pathways that lead to changes in neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine has been found to produce a range of biochemical and physiological effects, including hallucinations, altered perception of time and space, euphoria, and increased empathy. It has also been shown to have neuroprotective properties and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for investigating the role of serotonin in the central nervous system. However, its psychoactive effects may limit its use in certain experiments, and caution should be taken when handling the substance due to its potential for abuse.

Future Directions

There are several potential future directions for research on N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of research could focus on its effects on other serotonin receptors and how these may contribute to its psychoactive properties. Additionally, further studies could investigate the potential for developing new drugs based on the structure of N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine.

Scientific Research Applications

N-benzyl-N-(2,3-dimethoxybenzyl)ethanamine has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes it a useful tool for investigating the role of serotonin in these processes.